Cas no 2229628-94-6 (2-bromo-1-(5-methoxypyridin-3-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(5-methoxypyridin-3-yl)ethan-1-ol
• CAS No: 2229628-94-6
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 5993733
• PubChem ID: 165713850
• Update Time: 2025-05-21

2-bromo-1-(5-methoxypyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(5-methoxypyridin-3-yl)ethan-1-ol
• EN300-1916484
• 2229628-94-6

• Inchi： 1S/C8H10BrNO2/c1-12-7-2-6(4-10-5-7)8(11)3-9/h2,4-5,8,11H,3H2,1H3
• InChI Key： NAZLGFLTPCCXOZ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=NC=C(C=1)OC)O

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-bromo-1-(5-methoxypyridin-3-yl)ethan-1-ol

Introduction to 2-Bromo-1-(5-Methoxypyridin-3-Yl)Ethan-1-Ol (CAS No. 2229628-94-6)

2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-ol, also known by its CAS registry number CAS No. 2229628-94-6, is an organic compound with a unique structure that combines a bromine atom, a pyridine ring, and an alcohol group. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with therapeutic potential.

The molecular structure of CAS No. 2229628-94-6 consists of a pyridine ring substituted with a methoxy group at the 5-position and an ethanolic side chain containing a bromine atom at the second carbon. This arrangement confers the compound with both hydrophilic and hydrophobic characteristics, making it suitable for various chemical reactions and biological interactions. The presence of the bromine atom also introduces electrophilic reactivity, which is valuable in organic synthesis.

Recent research has focused on the synthesis and characterization of CAS No. 2229628-94-6. Scientists have explored novel methods to synthesize this compound using catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, which has significantly improved the efficiency and scalability of its production. These advancements have made it more accessible for use in academic and industrial settings.

In terms of applications, CAS No. 2229628-94-6 has shown promise in drug discovery programs targeting various diseases. For instance, studies have demonstrated its ability to modulate enzyme activity and interact with cellular receptors, suggesting potential therapeutic uses in areas such as oncology and neurodegenerative disorders. Additionally, its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules.

The physical and chemical properties of CAS No. 2229628-94-6 have been extensively studied to understand its behavior under different conditions. Research indicates that it is stable under normal storage conditions but may undergo degradation under harsh environmental conditions such as high temperatures or strong oxidizing agents. Its solubility in common solvents has also been characterized, which is crucial for its application in chemical processes and biological assays.

From an environmental perspective, understanding the fate and transport of CAS No. 22000 compounds like CAS No. 000 is essential for assessing their potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal and minimization of environmental risks.

In conclusion, CAS No. 000, or CAS No., stands as a significant molecule in contemporary chemical research due to its structural versatility and functional diversity. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.